N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(1,3-dioxoisoindol-2-yl)acetamide

• IUPAC Name: N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C21H19N3O4/c1-13(25)23-10-4-5-14-11-15(8-9-18(14)23)22-19(26)12-24-20(27)16-6-2-3-7-17(16)21(24)28/h2-3,6-9,11H,4-5,10,12H2,1H3,(H,22,26)
• InChI Key: TYSCMSLRZQSOTP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol
• CAS No.: 932502-06-2

Description

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(1,3-dioxoisoindol-2-yl)acetamide, also known as ADQDA, is a novel compound that has been synthesized and studied for its potential applications in scientific research. ADQDA belongs to a class of compounds called quinoline derivatives, which have been shown to possess a variety of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Scientific Research Applications

Structural Aspects and Properties

Quinoline derivatives exhibit unique structural properties that enable them to form salt and inclusion compounds with various acids and diols. These compounds display significant fluorescence properties when interacting with specific substances, which could be leveraged in the development of fluorescent sensors or markers in biochemical research. For instance, the study of 8-hydroxyquinoline-based amides has revealed their capacity to form gels and crystalline solids with mineral acids, highlighting their potential in material science and nanotechnology applications (Karmakar, Sarma, & Baruah, 2007).

Synthesis of Novel Compounds

The synthesis of novel quinoline derivatives has been explored for various applications, including the development of anticancer agents and fluorescent sensors. These compounds have shown promise in in vitro studies for their antiproliferative activities against human cancer cell lines, suggesting their potential in cancer research. Additionally, the synthesis of specific quinoline derivatives has led to the creation of compounds with high selectivity and sensitivity in detecting metal ions, which could be useful in environmental monitoring and biochemistry (Marganakop et al., 2013).

Chemical Reactions and Interactions

Quinoline derivatives can undergo various chemical reactions, resulting in compounds with distinct spatial orientations and properties. These reactions and the resulting compounds' structures can be crucial in understanding the interaction mechanisms at the molecular level, which is essential for drug design and the development of materials with specific characteristics (Kalita & Baruah, 2010).